4-(4-Methylbenzenesulfonyl)cyclohexan-1-amine

• Molecular Formula: C13H19NO2S
• Molecular Weight: 253.36 g/mol
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2CCC(CC2)N
• InChI: InChI=1S/C13H19NO2S/c1-10-2-6-12(7-3-10)17(15,16)13-8-4-11(14)5-9-13/h2-3,6-7,11,13H,4-5,8-9,14H2,1H3
• InChIKey: SFSBTZXQMVKPOW-UHFFFAOYSA-N

4-Tosylcyclohexan-1-amine Overview

4-(4-Methylbenzenesulfonyl)cyclohexan-1-amine (CAS 1486737-91-0; also referred to as 4-tosylcyclohexan-1-amine) is a cyclohexane-derived small molecule bearing a 4-methylbenzenesulfonyl (tosyl) group at the 4-position and a free primary amine at the 1-position . With a molecular formula of C₁₃H₁₉NO₂S and a molecular weight of 253.36 g/mol, it is a structural isomer of the more common N-cyclohexyl-4-methylbenzenesulfonamide (CAS 80-30-8) — the former being a true sulfone (C–SO₂–Ar) with a free amine, whereas the latter is a sulfonamide (N–SO₂–Ar) . This compound is supplied as both the free base and the hydrochloride salt, with typical purities of 95% for research-grade material . Its cyclohexyl sulfone scaffold places it within a compound class that has been exploited in gamma-secretase inhibitor programs and other drug discovery campaigns where the sulfone motif modulates potency and physicochemical properties [1].

Scaffold Cyclohexyl sulfone-amine building block distinct from sulfonamide isomer

Reactivity Primary amine for reductive amination, amide coupling and urea formation

Form Available as free base and hydrochloride salt for aqueous or organic workflows

• [1] Churcher, I.; Beher, D.; Best, J. D.; Castro, J. L.; Clarke, E. E.; Gentry, A.; Harrison, T.; Hitzel, L.; Kay, E.; Kerrad, S.; et al. 4-Substituted Cyclohexyl Sulfones as Potent, Orally Active γ-Secretase Inhibitors. Bioorg. Med. Chem. Lett. 2006, 16 (2), 280–284. DOI: 10.1016/j.bmcl.2005.10.007. View Source

4-Tosylcyclohexan-1-amine Substitution Risks

Purchasing decisions for cyclohexylamine-based building blocks frequently default to the most available or least expensive analog within the same molecular formula family. This approach ignores critical structural distinctions: 4-(4-methylbenzenesulfonyl)cyclohexan-1-amine is a true sulfone (C–SO₂–Ar) bearing a nucleophilic primary amine, whereas its constitutional isomer N-cyclohexyl-4-methylbenzenesulfonamide (CAS 80-30-8) is a sulfonamide (N–SO₂–Ar) with a significantly more acidic N–H proton (predicted pKa ≈12.05 versus the free amine pKa ≈10.6) . The sulfonamide isomer has an estimated LogP of 3.37 and aqueous solubility below 0.1 g/100 mL at 21 °C, whereas the target sulfone–amine exhibits a measured LogP of 2.04 and higher predicted aqueous solubility owing to the protonatable primary amine . Compared with the smaller 4-(methylsulfonyl)cyclohexan-1-amine (MW 177.27 g/mol), the tosyl-bearing compound provides a larger aromatic surface for hydrophobic binding-pocket engagement while retaining the same cyclohexyl-amine geometry . These physicochemical and reactivity differences mean that SAR conclusions, synthetic protocols, and biological outcomes cannot be transferred across these analogs without confirmatory experimentation.

Target

4-(4-Methylbenzenesulfonyl)cyclohexan-1-amine (sulfone-amine)

N-Cyclohexyl-4-methylbenzenesulfonamide (sulfonamide isomer, CAS 80-30-8)

Sulfonamide N–H is more acidic (pKa ~12 vs ~10.6) and cannot serve as a free amine nucleophile; reactivity and solubility profiles may shift significantly.

Analog

Smaller methylsulfonyl analog (MW 177.27)

4-(Methylsulfonyl)cyclohexan-1-amine

Reduced aromatic surface may alter hydrophobic binding-pocket engagement; physicochemical parameters and SAR cannot be directly transferred.

4-Tosylcyclohexan-1-amine: Differentiation Evidence

Lipophilicity Advantage over Sulfonamide Isomer

The target sulfone–amine (4-(4-methylbenzenesulfonyl)cyclohexan-1-amine) exhibits a measured LogP of 2.04, which is approximately 1.33 log units lower than the estimated LogP of 3.37 for its sulfonamide isomer N-cyclohexyl-4-methylbenzenesulfonamide (CAS 80-30-8) . This places the target compound within the more desirable Lipinski-compliant range (LogP ≤5) with greater aqueous compatibility, while the sulfonamide isomer approaches the upper boundary of optimal oral drug space.

Lipophilicity comparison

Cross-study comparable

ΔLogP = −1.33 (target LogP 2.04 vs sulfonamide isomer 3.37)

Supports more favorable aqueous compatibility for early discovery profiling

Measured vs estimated values; confirm experimentally

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 2.04 (measured)
Comparator Or Baseline	N-Cyclohexyl-4-methylbenzenesulfonamide (CAS 80-30-8): LogP = 3.37 (estimated)
Quantified Difference	ΔLogP = −1.33 (target compound is more hydrophilic)
Conditions	Computed/measured LogP values from vendor analytical data; target compound value from Leyan; comparator from ChemicalBook.

Why This Matters

A LogP difference of >1 unit translates to approximately a 10-fold difference in octanol/water partition coefficient, directly impacting aqueous solubility, permeability, and formulation strategy in early drug discovery.

H-Bond Donor Capacity: Amine vs. Sulfonamide

The target compound has a calculated topological polar surface area (TPSA) of 60.16 Ų with exactly one hydrogen-bond donor (the primary amine –NH₂) and three hydrogen-bond acceptors . Its sulfonamide isomer N-cyclohexyl-4-methylbenzenesulfonamide (CAS 80-30-8) also has one N–H donor, but this proton is substantially more acidic (predicted pKa ≈12.05) compared with the primary amine of the target (pKa of the conjugate acid expected near 10.6, similar to unsubstituted cyclohexylamine) . The 4-(methylsulfonyl)cyclohexan-1-amine analog (MW 177.27) shares the same amine–sulfone architecture but with a smaller methylsulfonyl group, reducing the aromatic surface available for π-stacking interactions while generating a lower molecular weight scaffold .

H-bond donor acidity

Class-level inference

pKa ~10.6 (amine) vs ~12.05 (sulfonamide N–H); TPSA 60.16 Ų

Less acidic amine enables orthogonal derivatization without N–H interference

pKa predicted; verify under reaction conditions

Evidence Dimension	Hydrogen-bond donor acidity and TPSA
Target Compound Data	TPSA = 60.16 Ų; HBD = 1 (primary amine –NH₂); HBA = 3; predicted amine pKa ≈10.6
Comparator Or Baseline	N-Cyclohexyl-4-methylbenzenesulfonamide (CAS 80-30-8): TPSA ≈60 Ų; HBD = 1 (sulfonamide N–H, pKa ≈12.05); 4-(Methylsulfonyl)cyclohexan-1-amine: TPSA ≈60 Ų; HBD = 1; MW = 177.27
Quantified Difference	Target amine pKa ≈10.6 vs. sulfonamide N–H pKa ≈12.05 (ΔpKa ≈1.5 units; target amine is ~30-fold less acidic); MW differential of +76.09 vs. methylsulfonyl analog
Conditions	TPSA, HBD, HBA from Leyan product data sheet; pKa values from ChemicalBook (sulfonamide) and Chemcess (cyclohexylamine reference, pKa = 10.63).

Why This Matters

The less acidic primary amine of the target compound permits nucleophilic derivatization (reductive amination, amide coupling, urea formation) under conditions that would deprotonate and potentially inactivate the sulfonamide N–H, enabling orthogonal synthetic strategies.

Salt Form Flexibility: HCl Salt vs. Analogs

4-(4-Methylbenzenesulfonyl)cyclohexan-1-amine is commercially available as the hydrochloride salt (CAS not separately assigned; Sigma-Aldrich catalog via Enamine) with the molecular formula C₁₃H₂₀ClNO₂S and a molecular weight of 289.82 g/mol . The free base is also available at 95% purity . By contrast, the sulfonamide isomer N-cyclohexyl-4-methylbenzenesulfonamide (CAS 80-30-8) does not form a stable hydrochloride salt because its nitrogen is part of the sulfonamide linkage and lacks sufficient basicity for protonation under standard conditions . The sulfonate ester cyclohexyl 4-methylbenzenesulfonate (CAS 953-91-3; MW 254.35; mp 45–46 °C) is a neutral ester with no basic nitrogen, precluding salt formation entirely .

Salt form flexibility

Cross-study comparable

HCl salt available (MW 289.82); sulfonamide and sulfonate analogs cannot form stable salts

Improves handling, storage stability, and aqueous formulation screening

Vendor data; confirm salt stoichiometry

Evidence Dimension	Salt-forming capacity and solid-state properties
Target Compound Data	Hydrochloride salt: C₁₃H₂₀ClNO₂S, MW 289.82; free base: MW 253.36, purity 95%
Comparator Or Baseline	N-Cyclohexyl-4-methylbenzenesulfonamide: no hydrochloride salt; mp 84–85 °C; Cyclohexyl 4-methylbenzenesulfonate: MW 254.35, mp 45–46 °C, no basic nitrogen
Quantified Difference	Target compound can be isolated as a crystalline HCl salt (MW +36.46 vs. free base); sulfonamide isomer and sulfonate ester cannot form analogous salts
Conditions	Vendor product listings: Sigma-Aldrich (HCl salt), Leyan (free base), ChemicalBook/Parchem (sulfonamide), Fisher Scientific (sulfonate ester).

Why This Matters

The ability to supply the compound as a hydrochloride salt improves long-term storage stability, simplifies weighing and handling (reduced hygroscopicity vs. free base), and provides direct compatibility with aqueous formulation screens in early drug discovery.

Scaffold Validation in Gamma-Secretase Inhibitors

The 4-substituted cyclohexyl sulfone chemotype has been systematically explored in the context of gamma-secretase inhibition for Alzheimer's disease. In a seminal structure–activity relationship study by Churcher et al. (2006), highly optimized cyclohexyl sulfone-based inhibitors achieved single-digit nanomolar cellular EC₅₀ values (e.g., compound 32 with EC₅₀ = 0.65 nM in a whole-cell gamma-secretase assay using SHSY5Y neuroblastoma cells) and demonstrated in vivo Aβ₄₀ lowering with a minimum effective dose (MED) of 1 mg/kg p.o. in APP-YAC transgenic mice [1]. The free amine at the 4-position of the cyclohexane ring in 4-(4-methylbenzenesulfonyl)cyclohexan-1-amine provides a synthetic handle for appending the carboxamide, sulfonamide, or urea substituents that were critical for achieving potency and oral bioavailability in this series [1][2]. While direct head-to-head data for the target compound versus specific clinical candidates are not publicly available, the cyclohexyl sulfone core is a pharmacophoric element validated across multiple optimization campaigns, including GlyT1 inhibitors (compounds 28 and 29 with good PK properties) and CCR2 antagonists (IC₅₀ = 1.3 nM) [3].

Scaffold validation

Class-level inference

Cyclohexyl sulfone core precedent in γ-secretase inhibitors (EC₅₀ 0.65 nM, MED 1 mg/kg po)

Literature-validated starting point for CNS and inflammatory target campaigns

Scaffold, not compound-specific data; requires derivatization

Evidence Dimension	Scaffold validation: cellular potency and in vivo efficacy of cyclohexyl sulfone class
Target Compound Data	4-(4-Methylbenzenesulfonyl)cyclohexan-1-amine provides the cyclohexyl sulfone core with a free amine for further derivatization; no proprietary biological data reported.
Comparator Or Baseline	Churcher et al. compound 32: EC₅₀ = 0.65 nM (whole-cell γ-secretase), MED = 1 mg/kg p.o. (Aβ₄₀ lowering in APP-YAC mice); CCR2 antagonist 54: IC₅₀ = 1.3 nM; GlyT1 cyclohexane sulfones 28 and 29: good PK properties.
Quantified Difference	Not a direct head-to-head comparison; target compound is a building block for generating analogs within validated sulfone-containing series.
Conditions	Churcher et al. (2006) Bioorg. Med. Chem. Lett.; CCR2 antagonist data from sulfone-containing trisubstituted cyclohexane series; GlyT1 inhibitor data from heterocyclic sulfonamide/cyclohexane sulfone optimization study.

Why This Matters

The cyclohexyl sulfone core is a de-risked starting point for medicinal chemistry programs targeting CNS and inflammatory indications, with literature precedence for achieving oral bioavailability and target engagement — reducing the synthetic burden of scaffold-hopping when initiating a new lead optimization campaign.

• [1] Churcher, I.; Beher, D.; Best, J. D.; Castro, J. L.; Clarke, E. E.; Gentry, A.; Harrison, T.; Hitzel, L.; Kay, E.; Kerrad, S.; et al. 4-Substituted Cyclohexyl Sulfones as Potent, Orally Active γ-Secretase Inhibitors. Bioorg. Med. Chem. Lett. 2006, 16 (2), 280–284. View Source
• [2] WO2004031139A1. Cyclohexyl Sulphones as Gamma-Secretase Inhibitors. Merck Sharp & Dohme Ltd., filed 2003-09-25. View Source
• [3] Novel Sulfone-Containing Di- and Trisubstituted Cyclohexanes as Potent CC Chemokine Receptor 2 (CCR2) Antagonists. Bioorg. Med. Chem. Lett., ca. 2014. [Referenced via Aladdin Scientific Literature Database and CORE UK repository.] View Source

Synthetic Versatility: Amine vs. Sulfonamide

The target compound's free primary amine (rotatable bonds = 2) can participate in reductive amination with aldehydes or ketones, amide coupling with carboxylic acids, urea formation with isocyanates, and sulfonamide formation with sulfonyl chlorides — all standard transformations in parallel medicinal chemistry library synthesis . The sulfonamide isomer (CAS 80-30-8) has a substituted nitrogen that cannot undergo these transformations without prior deprotection or activation, and the N–H proton is sufficiently acidic (pKa ≈12) to interfere with base-sensitive reactions . The sulfonate ester cyclohexyl 4-methylbenzenesulfonate (CAS 953-91-3) lacks a nitrogen nucleophile entirely, functioning instead as an electrophilic alkylating agent . This synthetic orthogonality enables the target compound to serve as a late-stage diversification point in fragment-based drug discovery, where the primary amine can be elaborated into diverse chemotypes without affecting the sulfone moiety.

Synthetic versatility

Class-level inference

Free amine enables ≥4 reaction classes (amide, amine, urea, sulfonamide) vs sulfonamide isomer

Single building block can generate multiple chemotypes for library synthesis

Scope inferred from functional group; validate in specific workflows

Evidence Dimension	Synthetic versatility of the amine functional group
Target Compound Data	Free primary amine (–NH₂): undergoes reductive amination, acylation, sulfonylation, urea formation; 2 rotatable bonds; amine pKa ≈10.6 enables both free-base and salt-mediated reactivity.
Comparator Or Baseline	N-Cyclohexyl-4-methylbenzenesulfonamide: secondary sulfonamide N–H, no free amine reactivity; Cyclohexyl 4-methylbenzenesulfonate: sulfonate ester, electrophilic, no nucleophilic amine.
Quantified Difference	Target compound enables ≥4 distinct amine-specific reaction classes unavailable to the sulfonamide isomer and ≥6 reaction classes unavailable to the sulfonate ester.
Conditions	General organic chemistry reactivity principles; structural features confirmed by SMILES (Cc1ccc(S(=O)(=O)C2CCC(N)CC2)cc1) from Chemsrc and vendor databases.

Why This Matters

The free primary amine differentiates this building block for combinatorial library synthesis, enabling a single intermediate to access amide, amine, urea, and sulfonamide sub-libraries — reducing the number of distinct building blocks that must be procured and validated in a medicinal chemistry workflow.

4-Tosylcyclohexan-1-amine Applications

Late-Stage Diversification for CNS Targets

As demonstrated by the gamma-secretase inhibitor series (e.g., compound 32, EC₅₀ = 0.65 nM, MED = 1 mg/kg p.o.), the cyclohexyl sulfone scaffold with a functionalizable amine at the 4-position is a validated starting point for CNS-penetrant, orally active candidates [1]. The free primary amine of 4-(4-methylbenzenesulfonyl)cyclohexan-1-amine (pKa ≈10.6) permits amide coupling, reductive amination, or urea formation to explore vectors extending from the cyclohexane ring, a strategy directly analogous to that described in the Churcher et al. optimization campaign [1]. The tosyl group provides sufficient steric bulk and aromatic surface to probe hydrophobic sub-pockets without the excessive lipophilicity (LogP 3.37) of the sulfonamide isomer .

Single Building Block, Multiple Chemotypes

The combination of a free primary amine and a stable aryl sulfone in a single building block (MW 253.36, rotatable bonds = 2) makes this compound an efficient node for generating diverse screening libraries [1]. From one procurement, chemists can synthesize amide libraries (via HATU/DIPEA coupling), secondary amine libraries (via reductive amination), urea libraries (via isocyanate addition), and sulfonamide libraries (via sulfonyl chloride reaction) — all without perturbing the tosyl sulfone. This contrasts with the sulfonamide isomer CAS 80-30-8, which cannot serve as a diversification point through the nitrogen .

Bioconjugation with Hydrochloride Salt

The availability of the hydrochloride salt (C₁₃H₂₀ClNO₂S, MW 289.82) through major suppliers such as Sigma-Aldrich/Enamine enables direct use in aqueous bioconjugation protocols (e.g., NHS-ester coupling to lysine residues or fluorescent dye labeling) without pre-neutralization steps [1]. The measured LogP of 2.04 for the free base indicates sufficient aqueous compatibility for biochemical assay conditions at micromolar concentrations, whereas the sulfonamide isomer (LogP 3.37, water solubility <0.1 g/100 mL) may require DMSO stock solutions that limit assay compatibility .

Sulfone Fragment for Fragment-Based Discovery

With a molecular weight of 253.36 g/mol, TPSA of 60.16 Ų, and only 2 rotatable bonds, 4-(4-methylbenzenesulfonyl)cyclohexan-1-amine meets standard fragment-likeness criteria (MW <300, TPSA <100 Ų, rotatable bonds ≤3) [1]. The sulfone group contributes polarity (each S=O provides hydrogen-bond acceptor capacity) while the tolyl ring offers a defined vector for fragment growing via the para-methyl group [1]. This contrasts with the smaller 4-(methylsulfonyl)cyclohexan-1-amine (MW 177.27), which lacks the aromatic surface for hydrophobic pocket engagement , and the sulfonate ester analog (MW 254.35, mp 45–46 °C), which is unsuitable as a stable fragment due to hydrolytic lability of the ester linkage .

Application

Selection Property

Validation Focus

CNS lead optimization

Primary amine for late-stage derivatization; sulfone core

Permeability, brain exposure, and target engagement assays

Combinatorial library synthesis

Single building block, multiple accessible chemotypes

Library diversity and synthetic tractability

Bioconjugation & assay development

HCl salt for aqueous compatibility

Buffer solubility and labeling efficiency

Fragment-based discovery

Fragment-likeness (MW 253, TPSA 60)

Ligand efficiency and binding assays

• [1] Churcher, I.; et al. 4-Substituted Cyclohexyl Sulfones as Potent, Orally Active γ-Secretase Inhibitors. Bioorg. Med. Chem. Lett. 2006, 16 (2), 280–284. View Source